Cas no 1476737-97-9 (Bis-PEG2-endo-BCN)
Bis-PEG2-endo-BCN is a bifunctional crosslinking reagent featuring an endo-Bicyclo[6.1.0]non-4-yne (endo-BCN) group at each terminus, connected by a short polyethylene glycol (PEG2) spacer. The endo-BCN moiety exhibits high reactivity toward azide groups via strain-promoted azide-alkyne cycloaddition (SPAAC), enabling efficient and bioorthogonal conjugation under mild conditions. The PEG2 spacer enhances solubility and reduces steric hindrance, facilitating controlled bioconjugation in aqueous environments. This compound is particularly useful for labeling biomolecules, surface functionalization, and constructing drug delivery systems, where precise and rapid ligation is required. Its symmetrical structure ensures uniform reactivity, making it a reliable choice for applications in chemical biology and materials science.
Bis-PEG2-endo-BCN structure
Product Name:Bis-PEG2-endo-BCN
CAS No:1476737-97-9
MF:C28H40N2O6
MW:500.62700843811
CID:3045437
Update Time:2025-10-15
Bis-PEG2-endo-BCN Chemical and Physical Properties
Names and Identifiers
-
- bis-PEG2-endo-BCN
- bis(bicyclo[6.1.0]non-4-yn-9-ylmethyl) ((ethane-1,2-diylbis(oxy))bis(ethane-2,1-diyl))dicarbamate
- Bis-PEG2-endo-BCN
-
- Inchi: 1S/C28H40N2O6/c31-27(35-19-25-21-9-5-1-2-6-10-22(21)25)29-13-15-33-17-18-34-16-14-30-28(32)36-20-26-23-11-7-3-4-8-12-24(23)26/h21-26H,5-20H2,(H,29,31)(H,30,32)
- InChI Key: NISHVKOYJUQOBR-UHFFFAOYSA-N
- SMILES: O(C(NCCOCCOCCNC(=O)OCC1C2CCC#CCCC21)=O)CC1C2CCC#CCCC21
Computed Properties
- Exact Mass: 500.28863700 g/mol
- Monoisotopic Mass: 500.28863700 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 36
- Rotatable Bond Count: 15
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 95.1
- Molecular Weight: 500.6
Bis-PEG2-endo-BCN Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23401-100mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 95% | 100mg |
9690.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23401-50mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 95% | 50mg |
6127.0CNY | 2021-07-10 | |
| MedChemExpress | HY-140078-50mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 98.10% | 50mg |
¥5000 | 2024-04-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23401-100mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 95% | 100mg |
9690CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-23401-50mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 95% | 50mg |
6127CNY | 2021-05-07 | |
| ChemScence | CS-0114462-50mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 98.10% | 50mg |
$500.0 | 2021-09-02 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCB-24-100mg |
Bis-PEG2-endo-BCN |
1476737-97-9 | >95.00% | 100mg |
¥4750.0 | 2023-09-19 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCB-24-250mg |
Bis-PEG2-endo-BCN |
1476737-97-9 | 95.00% | 250mg |
¥4200.0 | 2021-09-26 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCB-24-50mg |
Bis-PEG2-endo-BCN |
1476737-97-9 | >95.00% | 50mg |
¥3000.0 | 2023-09-19 | |
| Chemenu | CM338912-50mg |
bis-PEG2-endo-BCN |
1476737-97-9 | 95%+ | 50mg |
$*** | 2023-03-30 |
Bis-PEG2-endo-BCN Related Literature
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
1476737-97-9 (Bis-PEG2-endo-BCN) Related Products
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- 1807501-87-6(exo-BCN-PEG2-Boc-amine)
- 1993134-72-7(3-[2-[2-(9-Bicyclo[6.1.0]non-4-ynylmethoxycarbonylamino)ethoxy]ethoxy]propanoic acid)
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- 1263166-93-3(N-(1R,8S,9S)-Bicyclo6.1.0non-4-yn-9-ylmethyloxycarbonyl-1,8-diamino-3,6-dioxaoctane)
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